2-[(E)-(2,6-Dichlorophenyl)methylideneamino]-1-hydroxyguanidine
2-[(E)-(2,6-Dichlorophenyl)methylideneamino]-1-hydroxyguanidine
Guanoxabenz is an α2 adrenergic receptor agonist.
Brand Name:
Vulcanchem
CAS No.:
24047-25-4
VCID:
VC0007016
InChI:
InChI=1S/C8H8Cl2N4O/c9-6-2-1-3-7(10)5(6)4-12-13-8(11)14-15/h1-4,15H,(H3,11,13,14)/b12-4+
SMILES:
C1=CC(=C(C(=C1)Cl)C=NN=C(N)NO)Cl
Molecular Formula:
C₈H₈Cl₂N₄O
Molecular Weight:
247.08 g/mol
2-[(E)-(2,6-Dichlorophenyl)methylideneamino]-1-hydroxyguanidine
CAS No.: 24047-25-4
Inhibitors
VCID: VC0007016
Molecular Formula: C₈H₈Cl₂N₄O
Molecular Weight: 247.08 g/mol
CAS No. | 24047-25-4 |
---|---|
Product Name | 2-[(E)-(2,6-Dichlorophenyl)methylideneamino]-1-hydroxyguanidine |
Molecular Formula | C₈H₈Cl₂N₄O |
Molecular Weight | 247.08 g/mol |
IUPAC Name | 2-[(E)-(2,6-dichlorophenyl)methylideneamino]-1-hydroxyguanidine |
Standard InChI | InChI=1S/C8H8Cl2N4O/c9-6-2-1-3-7(10)5(6)4-12-13-8(11)14-15/h1-4,15H,(H3,11,13,14)/b12-4+ |
Standard InChIKey | QKIQJNNDIWGVEH-UUILKARUSA-N |
Isomeric SMILES | C1=CC(=C(C(=C1)Cl)/C=N/N=C(\N)/NO)Cl |
SMILES | C1=CC(=C(C(=C1)Cl)C=NN=C(N)NO)Cl |
Canonical SMILES | C1=CC(=C(C(=C1)Cl)C=NN=C(N)NO)Cl |
Description | Guanoxabenz is an α2 adrenergic receptor agonist. |
Related CAS | 23256-40-8 (mono-hydrochloride) 27818-21-9 (unspecified hydrochloride) |
Synonyms | 1-(2,6-dichlorobenzylideneamino)-3-hydroxyguanidine guanoxabenz guanoxabenz hydrochloride guanoxabenz monohydrochloride |
Reference | [1]. Uhlén S, et al. Characterization of the enzymatic activity for biphasic competition by guanoxabenz (1-(2,6-dichlorobenzylidene-amino)-3-hydroxyguanidine) at alpha2-adrenoceptors. I. Description of an enzymatic activity in spleen membranes. Biochem Pharmacol. 1998 Nov 1;56(9):1111-9.[2]. Dambrova M, et al. Characterization of the enzymatic activity for biphasic competition by guanoxabenz (1-(2,6-dichlorobenzylidene-amino)-3-hydroxyguanidine) at alpha2-adrenoceptors. II. Description of a xanthine-dependent enzymatic activity in spleen cytosol. Biochem Pharmacol. 1998 Nov 1;56(9):1121-8.[3]. Dambrova M, et al. Characterization of Guanoxabenz reducing activity in rat brain. Pharmacol Toxicol. 1998 Oct;83(4):158-63. |
PubChem Compound | 9567831 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume